Cas no 2034622-13-2 (N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 2034622-13-2
• MF: C₂₀H₂₀N₂O₆
• MW: 384.382605552673
• CID: 6007895
• PubChem ID: 119101096
• Update Time: 2025-10-31

N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide
• 2034622-13-2
• F6506-0425
• AKOS026691896
• N1-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-N2-(2-methoxybenzyl)oxalamide
• N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-N'-[(2-methoxyphenyl)methyl]ethanediamide
• N'-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-N-[(2-methoxyphenyl)methyl]oxamide

• Inchi： 1S/C20H20N2O6/c1-26-16-6-3-2-5-14(16)11-21-18(23)19(24)22-13-20(25,15-8-10-27-12-15)17-7-4-9-28-17/h2-10,12,25H,11,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key： ZXNOYVKKCLZPLW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)(C1=COC=C1)CNC(C(NCC1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 384.13213636g/mol
• Monoisotopic Mass: 384.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 114Ų

Additional information on N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide

Professional Introduction to N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 2034622-13-2)

N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide, identified by its CAS number 2034622-13-2, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of furan moieties and a methoxyphenyl group in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The compound's structure consists of a central ethanediamide backbone, which is functionalized with two furan rings at the 2 and 3 positions, respectively. This arrangement creates a rigid framework that enhances the molecule's stability while allowing for selective interactions with biological targets. Additionally, the introduction of a hydroxyethyl group at the 2-position and a methoxyphenyl group at the N' position further diversifies its chemical reactivity and potential biological activity.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules containing furan derivatives. Furan-based compounds have shown promise in various pharmacological applications due to their ability to interact with biological pathways in a highly specific manner. For instance, studies have demonstrated that furan-containing molecules can modulate enzyme activity and receptor binding, making them attractive candidates for drug development. The compound N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide is no exception and has been investigated for its potential role in addressing various health challenges.

One of the most compelling aspects of this compound is its structural versatility. The combination of furan rings and an amide linkage provides a scaffold that can be modified to tailor its biological activity. Researchers have been exploring different derivatives of this compound to enhance its efficacy and reduce potential side effects. For example, modifications to the hydroxyethyl group have been shown to influence solubility and metabolic stability, while alterations to the methoxyphenyl ring can affect binding affinity to target proteins.

The synthesis of N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of key intermediates, such as furan-based aldehydes and ketones, which are then coupled with appropriate reagents to form the desired amide linkage. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often employed to ensure high yields and purity.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The furan moieties are believed to interact with specific residues in the active sites of these enzymes, thereby reducing their activity. This mechanism has implications for the development of anti-inflammatory drugs that could potentially treat conditions such as arthritis and autoimmune disorders.

The potential applications of N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide extend beyond pharmaceuticals into other areas such as agrochemicals. Its unique chemical structure makes it a suitable candidate for developing novel pesticides and herbicides that target specific enzymes or pathways in plants and pests. Such compounds could offer more effective and environmentally friendly solutions for agricultural challenges.

In conclusion, N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 2034622-13-2) is a compound with significant potential in various scientific fields. Its structural features make it an attractive candidate for further research into pharmaceuticals, agrochemicals, and other applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing global challenges related to health and sustainability.